Cas no 951616-75-4 (ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate)
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate Chemical and Physical Properties
Names and Identifiers
-
- GZHWXSCOSRAJBY-UHFFFAOYSA-N
- ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate
-
- Inchi: 1S/C25H25N5O5/c1-3-28-15-20-22(27-28)23(32)30(14-17-8-6-5-7-9-17)25(34)29(20)16-21(31)26-19-12-10-18(11-13-19)24(33)35-4-2/h5-13,15H,3-4,14,16H2,1-2H3,(H,26,31)
- InChI Key: GZHWXSCOSRAJBY-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(NC(CN2C3=CN(CC)N=C3C(=O)N(CC3=CC=CC=C3)C2=O)=O)C=C1
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-8398-2μmol |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-5μmol |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-10μmol |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-20μmol |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-1mg |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-2mg |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-3mg |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-4mg |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-5mg |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8398-10mg |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate |
951616-75-4 | 10mg |
$79.0 | 2023-09-10 |
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate
Professional Introduction to Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate and CAS No. 951616-75-4
Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 951616-75-4, has garnered attention due to its unique structural properties and potential biological activities. The intricate molecular framework of this compound includes multiple functional groups that contribute to its reactivity and interaction with biological targets.
The molecular structure of Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate features a benzoyl group linked to an acetamide moiety, which is further connected to a pyrazolo[4,3-d]pyrimidine core. The pyrazolo[4,3-d]pyrimidine scaffold is particularly noteworthy as it is known for its presence in various bioactive molecules and has been extensively studied for its potential in drug discovery. The presence of the benzyl and ethyl substituents enhances the compound's complexity and may influence its pharmacokinetic properties.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The pyrazolo[4,3-d]pyrimidine core in Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate positions it as a promising candidate for further investigation. Studies have demonstrated that compounds containing this scaffold exhibit a range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The dioxo group within the pyrazolo[4,3-d]pyrimidine ring further contributes to the compound's potential by introducing additional reactive sites.
The synthesis of Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate involves a multi-step process that requires precise control over reaction conditions. The introduction of the benzoyl and acetamide groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process. For instance,cross-coupling reactions play a crucial role in constructing the pyrazolo[4,3-d]pyrimidine core. These reactions often require specialized ligands and palladium catalysts to facilitate the formation of carbon-carbon bonds efficiently.
In terms of biological evaluation,Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-pyrazolo[4、3-d]pyrimidin、4、y1}acetamido)benzoate has been tested for its activity against various disease-causing agents. Preliminary studies suggest that it may possess inhibitory effects on enzymes involved in cancer cell proliferation. The pyrazolo[4、3-d]pyrimidine scaffold is known to interact with enzymes such as kinases,which are often overexpressed in tumor cells. Further research is needed to fully elucidate the mechanism of action and determine the optimal therapeutic window for this compound.
The pharmacological profile of Ethyl 4-(2-{6-benzyl、2、ethyl、5、7、dioxo-pyrazolo[43d]、pyrimidin【44y1}acetamido)benzoate is also influenced by its solubility and metabolic stability. These properties are critical factors in determining whether a compound can progress to clinical trials. Advances in computational chemistry have enabled researchers to predict these properties with greater accuracy,allowing for more efficient drug design processes. Molecular modeling techniques can simulate how the compound interacts with biological targets,providing valuable insights into its potential efficacy。
The regulatory landscape for new pharmaceutical agents continues to evolve,with increasing emphasis on sustainability and environmental responsibility。The synthesis of Ethyl 4-(2{6-benzyl、22ethyl、55dioxo-pyrzolodipyrimidin44y1}acetamido)benzoate must adhere to stringent guidelines to ensure safety and environmental compliance。Green chemistry principles are being integrated into synthetic protocols,reducing waste and minimizing hazardous byproducts。These efforts align with global initiatives aimed at promoting sustainable practices in pharmaceutical manufacturing。
Future directions for research on Ethyl 4-(23{66benzyl22ethyl55dioxopyrzdipyrimid44y1}acetamido)benzoate include exploring novel synthetic routes that enhance yield and reduce costs。Additionally,investigations into its pharmacokinetic properties will be crucial for optimizing dosing regimens and improving patient outcomes。Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research agenda。By leveraging interdisciplinary approaches,scientists can accelerate the development of new therapeutic agents like Ethyl 44{26bnyl22ethly55dioxopyrzdipyrmid44y1}acetamido benzoate。
951616-75-4 (ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)